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Introduction
Qianhucoumarin B is a naturally occurring coumarin compound first isolated from the roots of

Peucedanum praeruptorum Dunn, a plant used in traditional Chinese medicine.[1] As a

member of the coumarin family, Qianhucoumarin B is of significant interest to the scientific

community due to the diverse biological activities exhibited by this class of compounds,

including anti-inflammatory, antioxidant, antiviral, and anticancer effects. This technical guide

provides a detailed overview of the known physical and chemical properties of

Qianhucoumarin B, a representative experimental protocol for its isolation, and a discussion

of its potential biological activities and associated signaling pathways based on current

knowledge of related coumarin compounds.

Physical and Chemical Properties
Qianhucoumarin B possesses a distinct molecular structure that contributes to its chemical

and biological characteristics. The fundamental properties are summarized in the table below.

While extensive experimental spectroscopic data is not readily available in publicly accessible
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literature, the following information has been compiled from computational and database

sources.

Property Value Source

Molecular Formula C₁₆H₁₆O₆ [2]

Molecular Weight 304.29 g/mol [2]

IUPAC Name

[(9S,10S)-10-hydroxy-8,8-

dimethyl-2-oxo-9,10-

dihydropyrano[2,3-f]chromen-

9-yl] acetate

[2]

CAS Number 152615-14-0 [2]

Appearance Solid (predicted)

Solubility
Soluble in DMSO and other

organic solvents.

XLogP3 1.4 [2]

Topological Polar Surface Area 82.1 Å² [2]

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor

Count
6

Rotatable Bond Count 3

Note: Spectroscopic data (¹H NMR, ¹³C NMR, IR, Mass Spectrometry) for Qianhucoumarin B
is not detailed in readily available scientific literature. The structural elucidation was reported in

a 1993 publication in Chinese, and subsequent detailed spectral data has not been widely

disseminated.

Experimental Protocols
Isolation of Coumarins from Peucedanum praeruptorum
Dunn
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The following is a representative experimental protocol for the isolation of coumarins, including

compounds structurally related to Qianhucoumarin B, from the roots of Peucedanum

praeruptorum. This method utilizes high-speed counter-current chromatography (HSCCC), a

liquid-liquid partition chromatography technique that avoids the use of solid stationary phases,

thus minimizing sample adsorption and degradation.[3]

1. Sample Preparation:

Air-dried and powdered roots of Peucedanum praeruptorum are extracted with a suitable

solvent, such as 95% ethanol, at room temperature.

The resulting extract is concentrated under reduced pressure to yield a crude extract.

2. High-Speed Counter-Current Chromatography (HSCCC) Separation:

Two-Phase Solvent System: A two-phase solvent system is selected to provide an ideal

partition coefficient (K) for the target coumarins. A common system for separating coumarins

from Peucedanum species is a mixture of light petroleum-ethyl acetate-methanol-water.[3]

The ratios are optimized to achieve efficient separation.

HSCCC Operation:

The HSCCC column is first filled with the stationary phase (typically the upper phase of

the solvent system).

The apparatus is then rotated at a specific speed (e.g., 800 rpm).

The mobile phase (typically the lower phase) is pumped into the column at a defined flow

rate.

Once hydrodynamic equilibrium is reached, the crude extract, dissolved in a small volume

of the solvent mixture, is injected.

The effluent from the outlet of the column is continuously monitored by a UV detector at a

wavelength suitable for detecting coumarins (e.g., 321 nm).[4]

Fractions are collected at regular intervals.
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3. Fraction Analysis and Purification:

The collected fractions are analyzed by High-Performance Liquid Chromatography (HPLC)

to identify those containing the coumarins of interest.

Fractions containing the same compound are combined and may be subjected to further

purification steps, such as preparative HPLC, to obtain the pure compound.[5]

4. Structure Elucidation:

The structure of the isolated pure compounds is then determined using spectroscopic

methods, including ¹H NMR, ¹³C NMR, and mass spectrometry.[3]
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Extraction Separation & Purification Analysis

Peucedanum praeruptorum
(Roots) Ethanol Extraction Crude Extract HSCCC Fraction Collection HPLC Analysis Purified Coumarins Spectroscopic Analysis

(NMR, MS) Structure Elucidation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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